Cas no 898414-37-4 (2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide)

2,6-Difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide is a fluorinated benzamide derivative with a structurally optimized design, incorporating both aromatic and piperazine functionalities. Its key advantages include enhanced binding affinity and selectivity due to the strategic placement of fluorine substituents, which improve metabolic stability and lipophilicity. The 4-methylpiperazine moiety contributes to favorable pharmacokinetic properties, such as improved solubility and bioavailability. This compound is particularly valuable in medicinal chemistry research, serving as a versatile intermediate or scaffold for the development of bioactive molecules targeting CNS or receptor-specific pathways. Its well-defined synthetic route ensures reproducibility for consistent performance in preclinical applications.
2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide structure
898414-37-4 structure
Product Name:2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
CAS No:898414-37-4
MF:C20H22F3N3O
MW:377.403395175934
CID:5482622
Update Time:2025-10-29

2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
    • 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
    • Inchi: 1S/C20H22F3N3O/c1-25-9-11-26(12-10-25)18(14-5-7-15(21)8-6-14)13-24-20(27)19-16(22)3-2-4-17(19)23/h2-8,18H,9-13H2,1H3,(H,24,27)
    • InChI Key: IXBBLPBGIZUDAG-UHFFFAOYSA-N
    • SMILES: C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C1=C(F)C=CC=C1F

2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2672-0088-2μmol
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
898414-37-4 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2672-0088-5μmol
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
898414-37-4 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2672-0088-10μmol
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
898414-37-4 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2672-0088-20μmol
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
898414-37-4 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2672-0088-1mg
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
898414-37-4 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2672-0088-2mg
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
898414-37-4 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2672-0088-3mg
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
898414-37-4 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2672-0088-4mg
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
898414-37-4 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2672-0088-5mg
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
898414-37-4 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2672-0088-10mg
2,6-difluoro-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
898414-37-4 90%+
10mg
$79.0 2023-05-16

Additional information on 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

Recent Advances in the Study of 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS: 898414-37-4)

The compound 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS: 898414-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of interest is the compound's interaction with specific biological targets. Research indicates that 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide exhibits high affinity for certain receptor proteins, which may underlie its therapeutic effects. Advanced computational modeling and X-ray crystallography have been employed to map these interactions at the atomic level, providing valuable insights for further drug development.

In addition to its target specificity, recent pharmacokinetic studies have highlighted the compound's favorable absorption, distribution, metabolism, and excretion (ADME) profile. These properties make it a viable candidate for oral administration, a critical factor in its potential clinical translation. Furthermore, modifications to the chemical structure have been explored to enhance its bioavailability and reduce off-target effects.

Preclinical trials have demonstrated the compound's efficacy in animal models of disease, particularly in conditions involving dysregulated signaling pathways. For instance, in models of inflammatory disorders, 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide has shown significant anti-inflammatory activity, reducing markers of inflammation and improving clinical outcomes. These findings are supported by robust statistical analyses and reproducible results across multiple studies.

Despite these advancements, challenges remain in the development of this compound. Issues such as potential toxicity at higher doses and the need for more extensive safety profiling are areas of ongoing investigation. Researchers are also exploring combination therapies to maximize therapeutic benefits while minimizing adverse effects.

In conclusion, 2,6-difluoro-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylbenzamide represents a promising candidate in the field of chemical biology and drug discovery. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for clinical applications. The integration of multidisciplinary approaches, including structural biology, medicinal chemistry, and translational research, will be crucial in advancing this compound from the bench to the bedside.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.